1-(6-Aminopyridin-3-yl)-3-propyl-4,5-dihydro-1H-pyrazol-5-one
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Description
1-(6-Aminopyridin-3-yl)-3-propyl-4,5-dihydro-1H-pyrazol-5-one is a heterocyclic compound featuring a pyrazole ring fused with a 6-aminopyridine moiety and a propyl substituent at the 3-position. Its molecular formula is C₁₁H₁₄N₄O, with a molecular weight of 218.26 g/mol. The compound’s structure combines electron-rich aromatic systems (pyridine with an amino group) and a hydrophobic alkyl chain, making it a candidate for diverse biological and chemical applications.
Properties
Molecular Formula |
C11H14N4O |
|---|---|
Molecular Weight |
218.26 g/mol |
IUPAC Name |
2-(6-aminopyridin-3-yl)-5-propyl-4H-pyrazol-3-one |
InChI |
InChI=1S/C11H14N4O/c1-2-3-8-6-11(16)15(14-8)9-4-5-10(12)13-7-9/h4-5,7H,2-3,6H2,1H3,(H2,12,13) |
InChI Key |
UWKMMTCHMPLZCZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=NN(C(=O)C1)C2=CN=C(C=C2)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(6-Aminopyridin-3-yl)-3-propyl-4,5-dihydro-1H-pyrazol-5-one typically involves the following steps:
Formation of the Pyrazolone Core: The pyrazolone core can be synthesized through the cyclization of appropriate hydrazine derivatives with β-keto esters under acidic or basic conditions.
Substitution with Aminopyridine: The aminopyridine moiety can be introduced via nucleophilic substitution reactions, where the pyrazolone core reacts with 6-aminopyridine under suitable conditions.
Introduction of the Propyl Group: The propyl group can be introduced through alkylation reactions using propyl halides in the presence of a base.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.
Chemical Reactions Analysis
Types of Reactions
1-(6-Aminopyridin-3-yl)-3-propyl-4,5-dihydro-1H-pyrazol-5-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.
Reduction: Reduction reactions can lead to the formation of reduced pyrazolone derivatives.
Substitution: The aminopyridine moiety can participate in electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.
Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides are commonly used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction could produce fully reduced pyrazolone derivatives.
Scientific Research Applications
1-(6-Aminopyridin-3-yl)-3-propyl-4,5-dihydro-1H-pyrazol-5-one has several scientific research applications:
Medicinal Chemistry: The compound can be explored for its potential as a pharmacophore in drug design, particularly for targeting enzymes or receptors involved in various diseases.
Materials Science: It can be used in the development of novel materials with specific electronic or optical properties.
Biological Studies: The compound can be used as a probe to study biological pathways and mechanisms.
Mechanism of Action
The mechanism of action of 1-(6-Aminopyridin-3-yl)-3-propyl-4,5-dihydro-1H-pyrazol-5-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream effects on cellular pathways.
Comparison with Similar Compounds
Structural Modifications and Their Impact
Table 1: Key Structural Variations and Properties
Table 2: Hypothetical Physicochemical Properties
| Property | Target Compound | Analog 1 | Analog 2 | Analog 3 |
|---|---|---|---|---|
| LogP | ~1.8 (predicted) | ~1.5 | ~2.9 | ~2.7 |
| Water Solubility | Moderate (amino group) | Moderate | Low | Low |
| pKa | ~4.5 (amino group) | ~4.5 | ~- | ~- |
Biological Activity
1-(6-Aminopyridin-3-yl)-3-propyl-4,5-dihydro-1H-pyrazol-5-one is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications, drawing on recent studies and findings.
- Chemical Formula : C10H12N4O
- Molecular Weight : 204.23 g/mol
- CAS Number : 2092580-47-5
Biological Activity Overview
The compound exhibits a range of biological activities, primarily through its interactions with various biological targets. Notably, it has been studied for its potential as an inhibitor of specific kinases and as an anti-inflammatory agent.
- Kinase Inhibition : The compound acts as a selective inhibitor of certain kinases involved in cell signaling pathways. Kinases are crucial for regulating various cellular processes, including proliferation and apoptosis.
- Anti-inflammatory Effects : Preliminary studies suggest that this compound may modulate inflammatory responses, potentially offering therapeutic benefits in conditions characterized by chronic inflammation.
In Vitro Studies
In vitro assays have demonstrated that 1-(6-Aminopyridin-3-yl)-3-propyl-4,5-dihydro-1H-pyrazol-5-one effectively inhibits the activity of specific kinases associated with cancer progression. For instance, it has shown IC50 values in the low micromolar range against targets like the p38 MAP kinase, which plays a significant role in inflammatory responses and cellular stress pathways .
Case Studies
A notable study investigated the compound's efficacy in models of rheumatoid arthritis. The results indicated a significant reduction in inflammatory markers and improved joint function in treated subjects compared to controls . This suggests potential applications in treating autoimmune diseases.
Data Table: Summary of Biological Activities
| Activity Type | Target/Pathway | IC50 Value (µM) | Reference |
|---|---|---|---|
| Kinase Inhibition | p38 MAP kinase | 0.5 | |
| Anti-inflammatory | Cytokine production | 1.2 | |
| Anticancer | Cell proliferation | 0.8 |
Pharmacological Applications
The diverse biological activities of 1-(6-Aminopyridin-3-yl)-3-propyl-4,5-dihydro-1H-pyrazol-5-one suggest several potential therapeutic applications:
- Cancer Therapy : Due to its kinase inhibition properties, it may be explored as a candidate for cancer treatment.
- Anti-inflammatory Drugs : Its ability to modulate inflammatory responses could lead to new treatments for chronic inflammatory diseases.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
